Cas no 1267093-54-8 ((4-Methoxy-2,2-dimethylbutyl)(methyl)amine)

• Product Name: (4-Methoxy-2,2-dimethylbutyl)(methyl)amine
• CAS No: 1267093-54-8
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 5717818
• PubChem ID: 62724727
• Update Time: 2025-06-08

(4-Methoxy-2,2-dimethylbutyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• AKOS012017496
• 1267093-54-8
• 4-methoxy-N,2,2-trimethylbutan-1-amine
• CS-0301438
• EN300-800481
• (4-METHOXY-2,2-DIMETHYLBUTYL)(METHYL)AMINE
• SCHEMBL23126861
• (4-Methoxy-2,2-dimethylbutyl)(methyl)amine

• Inchi： 1S/C8H19NO/c1-8(2,7-9-3)5-6-10-4/h9H,5-7H2,1-4H3
• InChI Key： WTLDHVORKBAOPU-UHFFFAOYSA-N
• SMILES： O(C)CCC(C)(C)CNC

Computed Properties

• Exact Mass: 145.146664230g/mol
• Monoisotopic Mass: 145.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 81.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 21.3Ų

Additional information on (4-Methoxy-2,2-dimethylbutyl)(methyl)amine

(4-Methoxy-2,2-dimethylbutyl)(methyl)amine (CAS No. 1267093-54-8): An Overview and Recent Advances

(4-Methoxy-2,2-dimethylbutyl)(methyl)amine (CAS No. 1267093-54-8) is a versatile organic compound with a unique structure that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its methoxy and dimethylbutyl groups, which confer specific chemical properties and reactivity profiles.

The molecular formula of (4-Methoxy-2,2-dimethylbutyl)(methyl)amine is C₁₀H₂₃NO, and it has a molecular weight of approximately 171.3 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in water. Its unique structure makes it an attractive candidate for a variety of chemical reactions and synthetic processes.

In the realm of pharmaceutical research, (4-Methoxy-2,2-dimethylbutyl)(methyl)amine has shown promise as a building block for the synthesis of novel drug candidates. Recent studies have explored its use in the development of compounds with potential therapeutic applications in areas such as neurodegenerative diseases, cancer, and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives of (4-Methoxy-2,2-dimethylbutyl)(methyl)amine that exhibited potent anti-inflammatory activity in vitro.

The unique combination of functional groups in (4-Methoxy-2,2-dimethylbutyl)(methyl)amine also makes it an interesting candidate for use in materials science. Researchers have investigated its potential as a modifier for polymers and coatings, where its methoxy group can enhance solubility and adhesion properties. A study published in the Journal of Applied Polymer Science in 2020 demonstrated that incorporating (4-Methoxy-2,2-dimethylbutyl)(methyl)amine into polymer blends improved their mechanical strength and thermal stability.

In the context of chemical synthesis, (4-Methoxy-2,2-dimethylbutyl)(methyl)amine serves as a valuable intermediate for the preparation of more complex molecules. Its reactivity with various functional groups allows for the creation of diverse chemical structures. For example, a recent paper in Organic Letters described a novel synthetic route using (4-Methoxy-2,2-dimethylbutyl)(methyl)amine to produce a series of heterocyclic compounds with potential biological activity.

The safety profile of (4-Methoxy-2,2-dimethylbutyl)(methyl)amine is an important consideration for its practical applications. While it is generally considered safe under standard laboratory conditions, proper handling and storage practices are essential to ensure worker safety and environmental protection. The compound should be stored in a well-ventilated area away from heat sources and incompatible materials.

In conclusion, (4-Methoxy-2,2-dimethylbutyl)(methyl)amine (CAS No. 1267093-54-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and properties make it an attractive candidate for further research and development in pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new applications and properties, the future prospects for this compound are promising.